2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethanone
Overview
Description
2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethanone is a chemical compound with the molecular formula C7H3F4NO . It is a solid substance at room temperature . The compound is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of 2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethanone consists of a pyridine ring attached to an ethanone group with three fluorine atoms attached to the second carbon atom of the ethanone group . The fifth carbon atom on the pyridine ring is also attached to a fluorine atom .Physical And Chemical Properties Analysis
2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethanone is a solid at room temperature . It has a molecular weight of 193.1 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
Agricultural Chemistry
In the field of agricultural chemistry, this compound has potential applications in the synthesis of herbicides and insecticides. The fluorine atoms present in the molecule can contribute to the development of compounds with enhanced physical, biological, and environmental properties .
Radiopharmaceuticals
The compound’s structure allows for the potential introduction of radioactive fluorine isotopes, such as F-18 , making it a precursor for the synthesis of radiolabeled compounds used in positron emission tomography (PET) imaging .
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed . Precautionary measures include avoiding breathing dust or fumes, using only outdoors or in a well-ventilated area, and wearing protective gloves or clothing . A Material Safety Data Sheet (MSDS) should be consulted for comprehensive safety and handling information .
properties
IUPAC Name |
2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F4NO/c8-4-1-2-5(12-3-4)6(13)7(9,10)11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYSDJZMUPMYVNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1F)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F4NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00737965 |
Source
|
| Record name | 2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00737965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethanone | |
CAS RN |
1060802-44-9 |
Source
|
| Record name | 2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00737965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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